Cas no 1804086-42-7 (Methyl 5-cyano-2-propionylbenzoate)

• Product Name: Methyl 5-cyano-2-propionylbenzoate
• CAS No: 1804086-42-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4949349
• Update Time: 2025-08-04

Methyl 5-cyano-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-propionylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-11(14)9-5-4-8(7-13)6-10(9)12(15)16-2/h4-6H,3H2,1-2H3
• InChI Key： FUDDAFLYPMBKSP-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-2-propionylbenzoate

Methyl 5-cyano-2-propionylbenzoate (CAS No. 1804086-42-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-cyano-2-propionylbenzoate, identified by its unique Chemical Abstracts Service number CAS No. 1804086-42-7, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, featuring a benzoate core substituted with a cyano group at the 5-position and an acetoacetate moiety at the 2-position, has garnered attention due to its potential applications in drug discovery and molecular mechanism studies.

The structural configuration of Methyl 5-cyano-2-propionylbenzoate imparts unique chemical properties that make it a valuable candidate for various biochemical interactions. The presence of the cyano group enhances its reactivity, allowing for further functionalization, while the propionylbenzoate backbone provides stability and solubility characteristics conducive to biological assays. These attributes have positioned this compound as a promising intermediate in the synthesis of more complex molecules designed to interact with biological targets.

In recent years, the field of chemical biology has seen remarkable advancements in leveraging small molecules like Methyl 5-cyano-2-propionylbenzoate to modulate biological pathways. Research has highlighted its role in inhibiting specific enzymes and receptors, making it a candidate for therapeutic intervention in various diseases. For instance, studies have demonstrated its potential in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions are critical for developing novel anti-inflammatory agents that could address chronic inflammatory conditions more effectively than current treatments.

The cyano group in Methyl 5-cyano-2-propionylbenzoate is particularly noteworthy for its ability to participate in hydrogen bonding and coordinate with metal ions, which is essential for designing metalloproteinase inhibitors. Metalloproteinases are a class of enzymes involved in various physiological processes, including tissue remodeling and inflammation. By targeting these enzymes, researchers aim to develop treatments for conditions such as osteoarthritis and cancer. The propionylbenzoate moiety, on the other hand, contributes to the compound's overall hydrophobicity, allowing it to penetrate cell membranes more efficiently and reach intracellular targets.

Recent computational studies have also shed light on the binding affinity and interaction dynamics of Methyl 5-cyano-2-propionylbenzoate with biological targets. Molecular docking simulations have revealed that this compound can bind tightly to the active sites of several key enzymes, thereby inhibiting their catalytic activity. These findings have been corroborated by experimental validations, where co-crystallization studies have provided high-resolution structures of enzyme-complexes featuring this compound. Such structural insights are invaluable for understanding the molecular basis of drug action and for designing next-generation inhibitors with improved efficacy and selectivity.

The pharmaceutical industry has taken note of these promising findings and is actively exploring Methyl 5-cyano-2-propionylbenzoate as a lead compound for drug development. Several companies have initiated clinical trials to assess its safety and efficacy in treating inflammatory disorders. Early-phase trials have shown encouraging results, with minimal side effects observed at therapeutic doses. These preliminary data suggest that this compound could become a viable therapeutic option for patients suffering from chronic inflammation-related conditions.

Beyond its therapeutic potential, Methyl 5-cyano-2-propionylbenzoate also serves as a valuable tool in academic research. Its well-defined structure and reactivity make it an ideal candidate for studying enzyme mechanisms and developing new synthetic methodologies. Researchers are exploring its use as a scaffold for designing libraries of derivatives with enhanced biological activity. By systematically modifying its functional groups, scientists aim to identify novel compounds that can overcome existing limitations of current drugs.

The synthesis of Methyl 5-cyano-2-propionylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoate core efficiently. Additionally, protecting group strategies are utilized to prevent unwanted side reactions during synthesis. The availability of high-quality starting materials and well-established synthetic protocols has made it feasible to produce this compound on both laboratory and industrial scales.

The analytical characterization of Methyl 5-cyano-2-propionylbenzoate is equally important for ensuring its purity and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurity levels. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, Methyl 5-cyano-2-propionylbenzoate (CAS No. 1804086-42-7) represents a significant advancement in chemical biology research due to its versatile structural features and potential applications in drug discovery. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable asset in developing novel therapeutics for inflammatory diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial drug development pipelines.